Cas no 1021025-24-0 (2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide)

• Product Name: 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide
• CAS No: 1021025-24-0
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5457019
• PubChem ID: 42099675
• Update Time: 2025-06-08

2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2902-0049
• 2-methoxy-N-(2-(4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
• 2-methoxy-N-[2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• AKOS024475579
• 1021025-24-0
• 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide
• VU0505328-1
• 2-Methoxy-N-[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide

• Inchi： 1S/C14H20N6O2/c1-22-9-12(21)15-4-7-20-14-11(8-18-20)13(16-10-17-14)19-5-2-3-6-19/h8,10H,2-7,9H2,1H3,(H,15,21)
• InChI Key： BVZLSQWCSJEKKD-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CCCC1)N=CN=2)(=O)COC

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.5±50.0 °C(Predicted)
• pka: 14.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide

Comprehensive Overview of 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide (CAS No. 1021025-24-0)

In the realm of pharmaceutical and biochemical research, 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide (CAS No. 1021025-24-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate pyrazolo[3,4-d]pyrimidine core, is frequently studied for its potential applications in targeted therapies and enzyme modulation. Researchers are particularly intrigued by its structural versatility, which allows for interactions with various biological targets, making it a promising candidate for drug discovery programs.

The compound's pyrrolidin-1-yl moiety and methoxyacetamide side chain contribute to its unique pharmacokinetic properties. These features enhance its solubility and bioavailability, critical factors in modern drug development. Recent studies have explored its role in modulating kinase activity, a hot topic in oncology and inflammatory disease research. Given the growing demand for precision medicine, 1021025-24-0 is often discussed in forums focusing on small molecule inhibitors and signal transduction pathways.

From a synthetic chemistry perspective, the preparation of 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide involves multi-step organic transformations, including cyclocondensation and N-alkylation reactions. These methods are frequently optimized to improve yield and purity, addressing common challenges in heterocyclic chemistry. The compound's CAS No. 1021025-24-0 serves as a key identifier in patent literature and regulatory documents, underscoring its commercial and academic relevance.

In the context of current trends, discussions around 1021025-24-0 often intersect with broader topics like AI-driven drug discovery and high-throughput screening. Computational models increasingly predict its binding affinities, accelerating lead optimization processes. Additionally, its potential applications in neurodegenerative disease research have sparked interest, aligning with global efforts to address conditions like Alzheimer's and Parkinson's.

Quality control and analytical characterization of 2-methoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical requirement for preclinical studies. The compound's stability under various pH conditions is also a frequent subject of investigation, particularly for formulation scientists.

As the scientific community continues to explore pyrazolo[3,4-d]pyrimidine derivatives, CAS No. 1021025-24-0 remains a valuable reference point. Its structural features inspire analog design, while its biological profile informs mechanism-of-action studies. For researchers navigating the complexities of medicinal chemistry, this compound exemplifies the intersection of synthetic innovation and therapeutic potential.